Cas no 483-14-7 (Rotundine)

• Product Name: Rotundine
• CAS No: 483-14-7
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• MDL: MFCD03265591
• CID: 329779
• PubChem ID: 253661327
• Update Time: 2025-04-19

Rotundine Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[a,g]quinolizine,5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (13aS)-
• Rotundine
• L-Tetrahydropalmatine
• ROTUNDINE (RG)
• Rotundine, L-Tetrahydropalmate
• Tetrahydropalmatine
• TETRAHYDROPALMATINE, L-(RG)
• (-)-Tetrahydropalmatine
• TETRAHYDROPALMATINE, L-(P)
• (13aS)-2,3,9,10-Tetramethoxy-5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine
• (-)-S-Tetrahydropalmatine
• (S)-Tetrahydropalmatine
• Gindarine
• Hyndarine
• Caseanine
• (-)-Corydalis
• (S)-(-)-tetrahydropalmatine
• corydalis B
• 3X69CO5I79
• (-)-Corydalis B
• CHEBI:16563
• BDBM50424077
• (-)-2,3,9,10-Tetramethoxyberbine
• 6H-dibenzo[a,g]quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (13aS)-
• (S)-2,3,9,10-tetramethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline
• Tetrahydropalmatine, dl-
• 13a-alpha-Berbine, 2,3,9,10-tetramethoxy-
• ROTUNDINUM
• SCHEMBL230850
• Hyndarin
• AEQDJSLRWYMAQI-KRWDZBQOSA-N
• (-)-Tetrahydropalmatine;L-Tetrahydropalmatine
• CHEMBL487182
• AS-82762
• Tetrahydropalmatine, l-
• (S)-5,8,13,13a-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo(a,g)quinolizine
• 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (S)-
• HMS3884J17
• C02890
• s2437
• CCG-268100
• DB12093
• T3311
• AKOS000277105
• TETRAHYDROPALMATINE L-FORM [MI]
• Q-100022
• 5,8,13,13a(S)-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo[a,g]quinolizine
• levo-tetrahydropalmatine
• NSC36363
• TETRAHYDROPALMATINE [WHO-DD]
• Tetrahydropalmatine, (-)-
• AC-16039
• 483-14-7
• UNII-3X69CO5I79
• A913918
• 2-(2,3-Dimethoxy-benzyl)-1-ethyl-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline
• 5,8,13,13A-TETRAHYDRO-(S)-2,3,9,10-TETRAMETHOXY-6H-DIBENZO(A,G)QUINOLIZINE
• AC-8007
• Tetrahydropalmatine l-form
• 2,3,9,10-tetramethoxy-13aalpha-berbine
• (-)-rotundine
• 5,8,13,13a-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo(a,g)quinolizine
• HMS3656M19
• Q7706555
• (13aS)-2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline
• NCGC00346591-01
• AS-17459
• NS00071603
• HY-N0096
• (-)-Tetrahydropalmatine, >=98% (HPLC)
• Berbine, 2,3,9,10-tetramethoxy-
• Q-100371
• (13aS)-2,3,9,10-tetramethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinoline
• DTXSID701020650
• CS-8092
• SW219613-1
• InChI=1/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s
• 2,3,9,10-tetramethoxyberbine
• (S)-2,3,9,10-Tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[3,2-a]isoquinoline
• DA-67292
• BRD-K35719256-001-02-6

• MDL： MFCD03265591
• Inchi： 1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s1
• InChI Key： AEQDJSLRWYMAQI-KRWDZBQOSA-N
• SMILES： O(C)C1=C(C=CC2=C1CN1CCC3C=C(C(=CC=3[C@@H]1C2)OC)OC)OC

Computed Properties

• Exact Mass: 355.17800
• Monoisotopic Mass: 355.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.2

Experimental Properties

• Color/Form: Powder
• Density: 1.23
• Melting Point: 140.0 to 144.0 deg-C
• Boiling Point: 482.9 °C at 760 mmHg
• Flash Point: 138.7 °C
• PSA: 40.16000
• LogP: 3.31440
• λmax: 280(lit.)
• Specific Rotation: -276° (c=0.8, EtOH)

Rotundine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• RTECS：HQ1792500
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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